Cas no 17100-63-9 (Methyl 4-bromo-3-methoxybenzoate)

• Product Name: Methyl 4-bromo-3-methoxybenzoate
• CAS No: 17100-63-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD08436018
• CID: 133592
• PubChem ID: 14570117
• Update Time: 2025-11-02

Methyl 4-bromo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-BROMO-3-METHOXYBENZOATE
• Benzoic acid,4-bromo-3-methoxy-, methyl ester
• Methyl 4-broMo-2-hydroxbenzoate
• 2-Bromo-5-(methoxycarbonyl)anisole
• 4-BROMO-3-METHOXYBENZOIC ACID METHYL ESTER
• 2-Bromo-5-(methoxycarbonyl)anisole, Methyl 4-bromo-m-anisate
• METHYL4-BROMO-3-METHOXYBENZOATE
• Methyl 4-bromo-3-methoxy-benzoate
• 4-bromo-3-methoxy-benzoic acid methyl ester
• Methyl 4-Bromo-m-anisate
• Benzoic acid, 4-bromo-3-methoxy-, methyl ester
• PubChem16300
• KSC495O2P
• XLKDKHRGIJWOSN-UHFFFAOYSA-N
• WT221
• BCP27162
• FC1128
• LS10001
• RP2
• 17100-63-9
• CS-W003510
• DTXSID10561758
• J-522680
• MFCD08436018
• AKOS015835182
• AC-9314
• FS-3376
• SY022956
• SCHEMBL426745
• FT-0647997
• AM84015
• A3769
• EN300-760914
• DB-011604
• Methyl 4-bromo-3-methoxybenzoate

• MDL： MFCD08436018
• Inchi： 1S/C9H9BrO3/c1-12-8-5-6(9(11)13-2)3-4-7(8)10/h3-5H,1-2H3
• InChI Key： XLKDKHRGIJWOSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=CC=1OC

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 58-61
• Boiling Point: 306℃ at 760 mmHg
• Flash Point: 138.9±22.3 °C
• Refractive Index: 1.538
• PSA: 35.53000
• LogP: 2.24430
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-bromo-3-methoxybenzoate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-bromo-3-methoxybenzoate

Comprehensive Guide to Methyl 4-bromo-3-methoxybenzoate (CAS No. 17100-63-9): Properties, Applications, and Industry Insights

Methyl 4-bromo-3-methoxybenzoate (CAS No. 17100-63-9) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromine and methoxy functional group, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structure—combining a benzoate core with halogen and ether substituents—makes it invaluable for cross-coupling reactions and drug discovery pipelines. Researchers prioritize this compound for its versatility in constructing complex architectures, such as heterocyclic compounds and chiral auxiliaries.

In recent years, the demand for Methyl 4-bromo-3-methoxybenzoate has surged due to its role in developing small-molecule inhibitors and biodegradable materials. A 2023 study highlighted its application in creating UV-stabilizing agents for polymers, aligning with the global push for sustainable packaging solutions. Additionally, its low toxicity profile and compatibility with green chemistry protocols (e.g., solvent-free reactions) resonate with industries seeking eco-friendly alternatives. These attributes position CAS No. 17100-63-9 as a compound of interest for high-throughput screening and catalysis research.

The synthesis of Methyl 4-bromo-3-methoxybenzoate typically involves esterification of 4-bromo-3-methoxybenzoic acid, followed by purification via column chromatography. Advanced techniques like flow chemistry have optimized its production, reducing waste and improving yield—a key concern for cost-sensitive sectors. Analytical characterization, including NMR spectroscopy and HPLC-MS, ensures compliance with stringent purity standards (>98%), which is crucial for GMP manufacturing.

From an SEO perspective, trending queries such as "buy Methyl 4-bromo-3-methoxybenzoate" and "CAS 17100-63-9 suppliers" reflect commercial interest, while academic searches like "mechanism of bromo-benzoate reactions" underscore its scientific relevance. Addressing these topics, this guide emphasizes the compound’s role in peptide coupling and material science, bridging industry needs with cutting-edge research. Its stability under ambient storage conditions further enhances its practicality for global logistics.

Looking ahead, innovations in catalytic bromination and biocatalysis may expand the utility of Methyl 4-bromo-3-methoxybenzoate. For instance, its derivatives are being explored for OLED materials and carbon capture technologies, tapping into the booming renewable energy market. As regulatory frameworks evolve, the compound’s REACH compliance and lifecycle assessment data will be pivotal for sustainable adoption. This positions CAS No. 17100-63-9 as a cornerstone for future innovations in medicinal chemistry and industrial applications.